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Compound of Interest

Compound Name:
C-13 labelled arsenobetaine

bromide

CAS No.: 2034172-56-8

Cat. No.: B1148489

Get Quote

Part 1: Executive Summary & Immediate Triage
STOP AND READ: Before handling this waste, you must distinguish between radiological and

chemical hazards.[1]

Criterion Status Action Required

Radioactivity NEGATIVE

DO NOT use radioactive waste

streams (Yellow bags/bins). C-

13 is a stable isotope.

Chemical Toxicity POSITIVE
DO treat as RCRA Hazardous

Waste (Arsenic).

Reactivity STABLE

Unlike inorganic Arsenic

Bromide (AsBr₃),

Arsenobetaine Bromide is an

organic salt and is generally

stable in water.[1]
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Core Directive: This material must be disposed of as Hazardous Chemical Waste (Heavy Metal

- Arsenic), not as Radioactive Waste, and not as General Trash.[1]

Part 2: Technical Context & Hazard Classification
To ensure compliance and safety, we must deconstruct the molecule to understand its

regulatory profile.

1. The Isotope: Carbon-13 (¹³C)
Nature: Stable isotope.[2][3] Non-radioactive.[2]

Implication: It requires no half-life decay storage and no Geiger counter screening.

Common Error: Users often confuse C-13 with C-14 (Radioactive). Placing C-13 waste in

radioactive streams incurs massive, unnecessary disposal costs ($1,000+ per drum) and

regulatory scrutiny.[1]

2. The Parent Compound: Arsenobetaine (AsB)[4]
Nature: An organoarsenic compound commonly found in marine systems (fish/crustaceans).

[5][6]

Toxicity: While Arsenobetaine is significantly less toxic than inorganic arsenic (As³⁺/As⁵⁺),

regulatory bodies (EPA/RCRA) regulate "Total Arsenic."[1]

Regulatory Code:EPA RCRA D004.

Threshold: If the leachate contains > 5.0 mg/L of Arsenic, it is hazardous.[1] Given that pure

standards are highly concentrated, you must assume it exceeds this limit.

3. The Counter-Ion: Bromide (Br⁻)
Nature: Halogen salt form.

Implication: Ensure segregation from strong oxidizers (e.g., nitric acid, peroxides) to prevent

the liberation of bromine gas.

Part 3: Waste Segregation Logic (Visualized)
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The following decision tree illustrates the critical logic flow for classifying this specific waste

stream.

Waste: C-13 Arsenobetaine Bromide

Is it Radioactive?
(Check Label: C-13 vs C-14)

Radioactive Waste Stream
(STOP: Incorrect for C-13)

Yes (C-14)

Chemical Waste Stream

No (C-13)

Contains Arsenic?

General Trash
(VIOLATION)

No

RCRA Hazardous Waste
(Heavy Metals)

Yes (Code D004)

Segregation Check:
Isolate from Oxidizers

Click to download full resolution via product page

Figure 1: Decision logic for classifying C-13 Arsenobetaine Bromide.[1] Note the divergence

from radioactive streams.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging
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Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container with a

screw-top lid. Avoid metal containers to prevent potential corrosion from the bromide salt

over long periods.

State: Do not dissolve solid waste unnecessarily. Solid waste is often cheaper to dispose of

than liquid waste. If the material is already in solution (e.g., NMR solvent), keep it in that

state.[1]

Compatibility: Ensure the container is free of Strong Oxidizing Agents (Nitric Acid, Peroxides)

or Strong Acids.

Phase 2: Labeling (Critical for Compliance)
The label must be legible, English-language, and solvent-resistant.[1]

Field Entry Value Reasoning

Chemical Name
Arsenobetaine Bromide (C-13

Labelled)

Full name required. No

formulas/abbreviations.

Constituents
Arsenic Compounds, Organic

Bromide

Helps EHS identify "Total

Arsenic" load.[1]

Hazard Class Toxic / Irritant
Meets OSHA/GHS

requirements.

Date [Current Date]
Starts the "accumulation clock"

(usually 90-180 days).

Signal Word DANGER
Standard for toxic heavy

metals.

Phase 3: Accumulation & Storage
Satellite Accumulation Area (SAA): Store the container in your lab's designated SAA.

Secondary Containment: Place the bottle in a secondary plastic tray to capture spills.

Security: Keep the container closed at all times except when adding waste.
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Phase 4: Pickup & Hand-off
Request: Submit a waste pickup request to your EHS department or licensed waste

contractor.

Declaration: Explicitly declare the waste as "Arsenic-bearing organic solid/liquid."

Manifest: Ensure the manifest lists EPA Waste Code D004.

Part 5: Spill Management & Decontamination
If a spill occurs, do not panic. Arsenobetaine is stable and non-volatile.

PPE: Nitrile gloves, lab coat, safety glasses.[1]

Containment:

Solid: Gently sweep into a dust pan. Avoid creating dust.[7][8][9]

Liquid: Absorb with vermiculite or chem-wipes.

Cleaning: Wipe the surface with water and a mild detergent.

Note: Bleach is NOT recommended as it is an oxidizer and may react with the bromide.

Disposal of Debris: All wipes, gloves, and absorbent materials used in cleanup must be

placed in the same hazardous waste container as the chemical.

Part 6: Workflow Diagram

Generation
(Exp. End)

Packaging
(HDPE/Glass)

Collect Labeling
(Hazard: Toxic/As)

Identify SAA Storage
(Secondary Containment)

Accumulate EHS Pickup
(Manifest D004)

Transfer

Click to download full resolution via product page

Figure 2: Operational workflow for the lifecycle of the waste from bench to pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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